5-[[3-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]methyl]-3-methyl-1,2-oxazole

• IUPAC Name: 5-[[3-[(5-bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]methyl]-3-methyl-1,2-oxazole
• InChI: InChI=1S/C15H19BrN4O2/c1-11-5-14(22-19-11)9-20-4-2-3-12(8-20)10-21-15-17-6-13(16)7-18-15/h5-7,12H,2-4,8-10H2,1H3
• InChI Key: RDIGWAYEJVLYKN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)CN2CCCC(C2)COC3=NC=C(C=N3)Br
• Molecular Formula: C15H19BrN4O2
• Molecular Weight: 367.24 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The 5-bromopyrimidin-2-yl group would likely contribute to the compound’s reactivity and possibly its color. The piperidin-1-yl group could potentially influence the compound’s solubility and reactivity. The 3-methyl-1,2-oxazole group could also affect the compound’s properties.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the bromine atom in the 5-bromopyrimidin-2-yl group, which could undergo various substitution reactions. The piperidin-1-yl group could potentially participate in reactions involving the nitrogen atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement and interaction of its functional groups. For example, the presence of the bromine atom could increase the compound’s molecular weight and possibly its boiling point.

Mechanism of Action

Without specific information on the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action. It could potentially interact with various biological targets due to the presence of multiple functional groups.

Safety and Hazards

As with any chemical compound, handling “5-[[3-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]methyl]-3-methyl-1,2-oxazole” would require appropriate safety precautions. The compound could potentially be harmful if ingested, inhaled, or if it comes into contact with skin.

Future Directions

The potential applications and future directions for this compound would depend on its physical and chemical properties, as well as its biological activity. It could potentially be used in the development of new pharmaceuticals or as a building block in organic synthesis.